N-(4-ethoxy-2-phenylquinolin-6-yl)-N'-(3-methoxyphenyl)urea

• IUPAC Name: [4-(3-methylphenyl)piperazin-1-yl]-[1-(6-phenoxypyrimidin-4-yl)piperidin-4-yl]methanone
• InChI: InChI=1S/C27H31N5O2/c1-21-6-5-7-23(18-21)30-14-16-32(17-15-30)27(33)22-10-12-31(13-11-22)25-19-26(29-20-28-25)34-24-8-3-2-4-9-24/h2-9,18-20,22H,10-17H2,1H3
• InChI Key: QWOAYEJSQHNCDG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N2CCN(CC2)C(=O)C3CCN(CC3)C4=CC(=NC=N4)OC5=CC=CC=C5
• Molecular Formula: C27H31N5O2
• Molecular Weight: 457.6 g/mol

Description

N-(4-ethoxy-2-phenylquinolin-6-yl)-N'-(3-methoxyphenyl)urea, also known as EPhB4 kinase inhibitor, is a chemical compound that has been extensively studied for its potential applications in scientific research. It is a potent inhibitor of the EphB4 receptor tyrosine kinase, which plays a crucial role in various cellular processes, including cell proliferation, differentiation, migration, and survival. In

Scientific Research Applications

Pharmacological Applications

N-(4-ethoxy-2-phenylquinolin-6-yl)-N'-(3-methoxyphenyl)urea and its derivatives demonstrate significant potential in medicinal chemistry, particularly in drug design due to their unique hydrogen binding capabilities. These compounds are incorporated into small molecules displaying a broad range of bioactivities, modulating selectivity, stability, toxicity, and pharmacokinetic profiles of lead molecules. Their application spans across targeting various biological targets such as kinases, NAMPT, soluble epoxide hydrolases, mTOR, proteases, and epigenetic enzymes, indicating their importance in medicinal chemistry and stimulating further use as a structural motif with a rational decision-making approach (Jagtap et al., 2017).

Materials Science

In materials science, phosphorus-containing polymers have garnered attention for biomedical applications, thanks to properties like biocompatibility, hemocompatibility, and resistance to protein adsorption. Notably, 2-methacryloyloxyethyl phosphorylcholine (MPC) monomer, due to its biomimetic structure featuring a phospholipid group, plays a pivotal role. This has led to concentrated research efforts on the development of phosphorylcholine-containing (co)polymers, representing a promising class of materials for dentistry, regenerative medicine, and drug delivery (Monge et al., 2011).

Environmental Science

In the environmental science domain, understanding the metabolism and regulation of urease, an enzyme catalyzing the hydrolysis of urea to ammonia, in ruminants is critical. Urea is a widely used non-protein nitrogen source in ruminant diets, and its efficient utilization is key to improving nitrogen use efficiency and reducing environmental pollution. Recent advances in molecular biotechnologies, alongside traditional research methods, have shed light on urea-degrading bacteria and urea nitrogen metabolism in ruminants, laying the groundwork for new strategies to enhance urea utilization efficiency in these animals (Jin et al., 2018).